An In-depth Technical Guide to the Chemical Properties of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-
An In-depth Technical Guide to the Chemical Properties of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-
This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential applications of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-, a bifunctional aziridine-containing compound. This document is intended for researchers, scientists, and professionals in the fields of drug development, medicinal chemistry, and materials science who are interested in the unique characteristics of this molecule as a crosslinking agent and its potential as a therapeutic agent.
Introduction: A Molecule of High Reactivity and Potential
1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- (CAS No. 2271-93-4) is a symmetrical molecule featuring two highly reactive aziridine rings linked by a hexamethylene dicarboxamide spacer.[1][2] The inherent ring strain of the three-membered aziridine heterocycle makes this compound a potent electrophile, susceptible to ring-opening reactions by a variety of nucleophiles.[3] This bifunctionality allows it to act as a crosslinking agent, capable of forming covalent bonds with and between macromolecules. Its documented effects on deoxyribonucleic acid (DNA) formation underscore its potential as a biological probe and a lead compound in the development of novel anticancer therapeutics.[4][5][6]
Physicochemical Properties
A summary of the key physicochemical properties of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is presented in the table below. These properties are crucial for its handling, formulation, and application in various experimental settings.
| Property | Value | Reference(s) |
| CAS Number | 2271-93-4 | [1][2] |
| Molecular Formula | C₁₂H₂₂N₄O₂ | [1][4] |
| Molecular Weight | 254.33 g/mol | [1][4] |
| IUPAC Name | N-[6-(aziridine-1-carbonylamino)hexyl]aziridine-1-carboxamide | [1] |
| Synonyms | N,N'-Hexamethylene-1,6-bis(1-aziridinecarboxamide), Hexamethylenebis(ethyleneurea) | [1] |
| Melting Point | 106 °C (from acetone) | [6] |
| Boiling Point | 579.8 °C at 760 mmHg (estimated) | [7] |
| Density | 1.233 g/cm³ | [7] |
| pKa of Conjugate Acid | ~7.9 (for aziridine) | [3] |
Molecular Structure and Stereochemistry
The molecular structure of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is characterized by a flexible hexamethylene chain connecting two planar carboxamide groups, each of which is attached to a strained aziridine ring.
Caption: 2D Chemical Structure of the molecule.
The nitrogen atom of the aziridine ring is pyramidal, and the high barrier to nitrogen inversion can lead to the existence of stable invertomers, particularly when the nitrogen is substituted with an electronegative group.[3] The amide linkages are expected to be predominantly in the trans conformation due to steric hindrance. The flexibility of the hexamethylene linker allows the two reactive aziridine termini to adopt a range of spatial orientations, which is a critical factor in its ability to crosslink macromolecules.
Synthesis and Purification
The synthesis of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is typically achieved through the reaction of ethyleneimine (aziridine) with hexamethylene diisocyanate.[7] This reaction is a nucleophilic addition of the aziridine nitrogen to the isocyanate groups.
Experimental Protocol: Synthesis
Materials:
-
Hexamethylene diisocyanate (1 equivalent)
-
Ethyleneimine (2 equivalents)
-
Anhydrous acetone (solvent)
-
Ice bath
-
Magnetic stirrer
-
Round-bottom flask
-
Dropping funnel
Procedure:
-
A solution of hexamethylene diisocyanate in anhydrous acetone is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.
-
A solution of ethyleneimine in anhydrous acetone is added dropwise to the cooled diisocyanate solution with continuous stirring. The stoichiometry should be carefully controlled to ensure the reaction of both isocyanate groups.
-
After the addition is complete, the reaction mixture is stirred at a low temperature for several hours to allow the reaction to proceed to completion.
-
The product, which is a white solid, may precipitate out of the solution upon completion of the reaction.
-
The solid product is collected by filtration and washed with cold acetone to remove any unreacted starting materials.
-
Further purification can be achieved by recrystallization from a suitable solvent, such as acetone, to yield the final product with high purity.[6]
Safety Precaution: Ethyleneimine is a highly toxic and carcinogenic compound. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.
Spectroscopic Characterization
-
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methylene protons of the aziridine rings, which would appear as a singlet or a complex multiplet in the upfield region. The methylene protons of the hexamethylene chain would give rise to a series of multiplets. The N-H protons of the carboxamide groups would appear as a broad signal, the chemical shift of which would be dependent on the solvent and concentration.
-
¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbons of the aziridine rings at a characteristic upfield chemical shift. The carbonyl carbons of the carboxamide groups would appear in the downfield region (around 170-180 ppm). The different methylene carbons of the hexamethylene linker would also be distinguishable.
-
FT-IR: The infrared spectrum would be characterized by a strong absorption band corresponding to the C=O stretching vibration of the amide groups (around 1640 cm⁻¹). The N-H stretching of the amide would be observed as a broad band in the region of 3300 cm⁻¹. The C-N stretching and ring vibrations of the aziridine rings would also be present.
-
Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (254.33 g/mol ). Fragmentation patterns would likely involve cleavage of the amide bonds and the hexamethylene chain.
Reactivity and Mechanism of Action
The chemical reactivity of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is dominated by the electrophilic nature of the aziridine rings. The presence of the electron-withdrawing carboxamide group activates the aziridine ring towards nucleophilic attack, facilitating ring-opening reactions.[8]
Nucleophilic Ring-Opening
The strained three-membered ring of aziridine readily undergoes ring-opening reactions with a wide range of nucleophiles, including amines, thiols, and the purine bases of DNA. The reaction proceeds via an Sɴ2-type mechanism, where the nucleophile attacks one of the ring carbons, leading to the cleavage of a C-N bond and the formation of a new covalent bond.
Caption: Generalized Nucleophilic Ring-Opening of an Aziridine.
Mechanism of DNA Crosslinking
As a bifunctional alkylating agent, 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- can react with two nucleophilic sites, leading to the formation of crosslinks. In a biological context, the primary targets are the nucleophilic centers in DNA, particularly the N7 position of guanine residues.[9]
The proposed mechanism for DNA crosslinking involves a two-step process:
-
Mono-adduct Formation: One of the aziridine rings reacts with a guanine base on one strand of the DNA, forming a covalent mono-adduct.
-
Inter- or Intrastrand Crosslink Formation: The second aziridine ring on the other end of the molecule then reacts with another guanine base, either on the same DNA strand (intrastrand crosslink) or on the complementary strand (interstrand crosslink).[10][11]
Interstrand crosslinks are particularly cytotoxic as they prevent the separation of the DNA strands, thereby inhibiting DNA replication and transcription, ultimately leading to apoptosis.[12]
Caption: Schematic of DNA Interstrand Crosslinking.
Applications in Research and Drug Development
The unique chemical properties of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- make it a valuable tool in several areas of scientific research and development.
-
Chemical Biology: As a DNA crosslinking agent, it can be used as a chemical probe to study the mechanisms of DNA damage and repair. By inducing specific types of DNA lesions, researchers can investigate the cellular pathways involved in their recognition and resolution.
-
Drug Development: The cytotoxic nature of DNA interstrand crosslinks has made bifunctional alkylating agents a cornerstone of cancer chemotherapy.[13][14] Aziridine-containing natural products and synthetic molecules have shown significant antitumor activity.[15] 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis-, with its two reactive sites, represents a scaffold that could be further modified to enhance its selectivity for cancer cells, for instance, by incorporating targeting moieties.
-
Biomaterials and Drug Delivery: The crosslinking ability of this molecule can be harnessed to modify the properties of biopolymers. It can be used to crosslink hydrogels for controlled drug release applications or to enhance the mechanical stability of scaffolds for tissue engineering.
Analytical Methodologies
The purity and concentration of 1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- can be determined using a variety of analytical techniques.
-
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is a suitable method for assessing the purity of the compound and for monitoring the progress of its synthesis.
-
Gas Chromatography-Mass Spectrometry (GC-MS): For volatile derivatives or related impurities, GC-MS can provide both separation and structural information.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: As mentioned earlier, ¹H and ¹³C NMR are powerful tools for structural elucidation and purity assessment.
Safety and Handling
1-Aziridinecarboxamide, N,N'-1,6-hexanediylbis- is classified as toxic if swallowed.[6] Given its nature as a bifunctional alkylating agent, it should be handled with extreme care. It is presumed to be mutagenic and carcinogenic.
Handling Precautions:
-
Always work in a well-ventilated chemical fume hood.
-
Wear appropriate personal protective equipment, including gloves, a lab coat, and safety goggles.
-
Avoid inhalation of dust and contact with skin and eyes.
-
In case of accidental exposure, seek immediate medical attention.
-
Store the compound in a tightly sealed container in a cool, dry, and dark place.
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